Cas no 30414-55-2 (Methyl 5-Methyl-3-oxohexanoate)

• Product Name: Methyl 5-Methyl-3-oxohexanoate
• CAS No: 30414-55-2
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• MDL: MFCD12031307
• CID: 307095
• PubChem ID: 121701
• Update Time: 2025-07-22

Methyl 5-Methyl-3-oxohexanoate Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid,5-methyl-3-oxo-, methyl ester
• 1-[3-[4-(6-Methoxy-2-phenyl-3-benzofuranyl)phenoxy]propyl]pyrrolidine hydrochloride 1-[3-[4-(6-Methoxy-2-phenyl-benzofuran-3-yl)phenoxy]propyl]pyrrolidine hydrochloride
• 5-Methyl-3-oxo-hexanoic acid methyl ester
• methyl 5-methyl-3-oxohexanoate
• Methyl .alpha.-isovalerylacetate
• 5-Methyl-3-oxohexanoic acid methyl ester
• Methyl 5-Methyl-3-oxohexanoate

• MDL： MFCD12031307
• Inchi： 1S/C8H14O3/c1-6(2)4-7(9)5-8(10)11-3/h6H,4-5H2,1-3H3
• InChI Key： WUGKTJAKSVEAFG-UHFFFAOYSA-N
• SMILES： O=C(CC(=O)OC)CC(C)C

Computed Properties

• Exact Mass: 158.09432
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Beta-keto acids and derivatives

Additional information on Methyl 5-Methyl-3-oxohexanoate

Comprehensive Guide to Methyl 5-Methyl-3-oxohexanoate (CAS No. 30414-55-2): Properties, Applications, and Industry Insights

Methyl 5-Methyl-3-oxohexanoate (CAS No. 30414-55-2) is a versatile ester compound widely recognized for its unique chemical structure and functional properties. As a derivative of 3-oxohexanoate, this compound plays a pivotal role in organic synthesis, fragrance formulation, and specialty chemical applications. Its molecular formula, C₈H₁₄O₃, combines a methyl ester group with a ketone functionality, making it a valuable intermediate in pharmaceuticals and fine chemicals.

In recent years, the demand for Methyl 5-Methyl-3-oxohexanoate has surged due to its applications in sustainable chemistry and green synthesis. Researchers and manufacturers are increasingly exploring its potential as a bio-based building block for biodegradable polymers and eco-friendly solvents. This aligns with global trends toward circular economy practices, where compounds like 30414-55-2 are scrutinized for their environmental impact and lifecycle analysis.

The compound’s olfactory properties also make it a sought-after ingredient in the flavor and fragrance industry. With a fruity, slightly woody aroma, Methyl 5-Methyl-3-oxohexanoate is often used in perfumery to create complex scent profiles. Consumers searching for "natural fragrance additives" or "sustainable aroma chemicals" will find this ester relevant, as it bridges synthetic efficiency with sensory appeal.

From a technical perspective, CAS 30414-55-2 exhibits a boiling point of approximately 210°C and a density of 1.02 g/cm³, making it suitable for high-temperature reactions. Its solubility in organic solvents like ethanol and acetone further enhances its utility in industrial formulations. Analytical techniques such as GC-MS and NMR spectroscopy are commonly employed to verify its purity, a critical factor for pharmaceutical-grade applications.

Innovations in catalytic processes have recently optimized the synthesis of Methyl 5-Methyl-3-oxohexanoate, reducing energy consumption and byproduct formation. This addresses frequent queries about "cost-effective ester production" and "green chemistry advancements." Companies leveraging these methods can achieve higher yields while meeting stringent regulatory standards, such as those outlined by REACH and FDA guidelines.

In the realm of personal care products, this compound’s stability and compatibility with other ingredients make it ideal for emulsions and serums. Searches for "non-irritating ester derivatives" or "cosmetic formulation enhancers" often lead to discussions about 30414-55-2, particularly in contexts like extended shelf-life and texture improvement.

Future research directions for Methyl 5-Methyl-3-oxohexanoate may explore its role in advanced drug delivery systems or as a precursor for biodegradable plastics. As industries prioritize sustainability, the compound’s adaptability positions it as a key player in next-generation material science. For professionals seeking "innovative chemical intermediates" or "high-performance esters," this compound offers a compelling case study in molecular versatility.